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Compound of Interest

Compound Name: Fast Yellow AB

Cat. No.: B3430084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
Fast Yellow AB (C.I. 13015), also known as E105, is an azo dye with documented toxicity.[1]

[2] Its use in food and textiles is restricted or banned in many jurisdictions, including Europe

and the USA, due to health concerns, including its implication in non-atopic asthma.[1][2]

These application notes are for research and informational purposes only. Appropriate safety

measures, including the use of personal protective equipment and proper disposal methods,

are imperative when handling this chemical.

Introduction
Fast Yellow AB is a synthetic monoazo dye, historically used for coloring textiles, particularly

protein fibers like wool and silk.[3] The term "Fast" in its name indicates its good colorfastness,

meaning it is resistant to fading from washing or light exposure.[4] As an acid dye, its

application relies on an acidic dye bath to facilitate the electrostatic interaction between the

anionic dye molecules and the cationic amino groups in protein fibers. Due to its toxicological

profile, current research involving Fast Yellow AB is often focused on its detection,

degradation, and the development of safer alternatives.[5]
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Property Value

CI Name Acid Yellow 9

CI Number 13015

CAS Number 2706-28-7[6][7][8]

Molecular Formula C₁₂H₁₁N₃O₆S₂

Molecular Weight 357.36 g/mol

Appearance Yellow powder

Solubility Water-soluble

Application in Textile Dyeing (Historical Context)
While detailed contemporary research on the application of Fast Yellow AB is limited due to its

toxicity, historical application methods for acid dyes on protein fibers provide a framework for its

use in a research context. The following protocols are representative of general acid dyeing

procedures for wool and silk and should be adapted with caution.

Quantitative Dyeing Parameters (Representative)
The following table outlines representative parameters for dyeing wool and silk with an acid dye

like Fast Yellow AB. These values are based on general knowledge of textile dyeing and

should be optimized for specific research purposes.
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Parameter Wool Silk

Dye Concentration (% owf) 0.5 - 3.0 0.5 - 2.5

Liquor Ratio 1:20 - 1:40 1:30 - 1:50

pH 4.5 - 5.5 5.0 - 6.0

Dyeing Temperature 85 - 100°C 80 - 90°C

Dyeing Time 45 - 75 minutes 45 - 60 minutes

Auxiliaries

Acetic Acid (for pH control),

Sodium Sulfate (leveling

agent)

Acetic Acid (for pH control),

Sodium Sulfate (leveling

agent)

% owf: on the weight of fiber

Experimental Protocol for Dyeing Wool
This protocol describes a laboratory-scale exhaustion dyeing method for wool fibers.

Materials:

Wool yarn or fabric

Fast Yellow AB

Acetic acid (glacial)

Sodium sulfate (anhydrous)

Distilled water

Beakers

Heating mantle with magnetic stirrer

Thermometer

pH meter
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Procedure:

Scouring: Wash the wool material in a solution of non-ionic detergent at 40-50°C for 30

minutes to remove any impurities. Rinse thoroughly with warm and then cold water.

Dye Bath Preparation:

Calculate the required amount of Fast Yellow AB based on the desired depth of shade (%

owf).

Prepare a stock solution of the dye by dissolving the powder in a small amount of hot

distilled water.

Fill a beaker with the required volume of distilled water (to achieve the desired liquor ratio).

Add the dye stock solution to the beaker.

Add sodium sulfate (e.g., 5-10% owf) to act as a leveling agent.

Adjust the pH of the dye bath to 4.5 - 5.5 using a dilute solution of acetic acid.

Dyeing:

Introduce the pre-wetted wool into the dye bath at room temperature.

Gradually raise the temperature of the dye bath to 90-100°C over 30 minutes, with

constant stirring.

Maintain this temperature for 45-60 minutes, continuing to stir.

Rinsing and Drying:

Allow the dye bath to cool down to about 60°C before removing the wool.

Rinse the dyed wool thoroughly with warm water and then cold water until the rinse water

is clear.

Squeeze out excess water and allow the wool to air dry at room temperature.
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Experimental Protocol for Dyeing Silk
This protocol outlines a laboratory-scale method for dyeing silk fabric.

Materials:

Silk fabric

Fast Yellow AB

Acetic acid (glacial)

Sodium sulfate (anhydrous)

Distilled water

Beakers

Water bath with temperature control

Glass stirring rod

Procedure:

Degumming: To remove sericin, treat the silk in a mild soap solution at 90-95°C for 1-2

hours. Rinse thoroughly.

Dye Bath Preparation:

Prepare the dye bath as described in the wool dyeing protocol (Section 3.2.2).

Adjust the pH to 5.0 - 6.0 with dilute acetic acid.

Dyeing:

Immerse the pre-wetted silk in the dye bath at room temperature.

Slowly raise the temperature to 85-90°C over 30 minutes.
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Maintain this temperature for 45-60 minutes with gentle stirring to ensure even dyeing.

Rinsing and Drying:

Let the dye bath cool gradually.

Rinse the dyed silk with lukewarm and then cold water until the water runs clear.

Gently squeeze out excess water and air dry away from direct sunlight.

Visualizations
Experimental Workflow for Acid Dyeing of Protein Fibers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Fast Yellow AB in
Textile Dyeing Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3430084#application-of-fast-yellow-ab-in-textile-
dyeing-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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